MFCD18318676

• IUPAC Name: 2-amino-5-[4-(piperidine-1-carbonyl)phenyl]pyridine-3-carboxylic acid
• InChI: InChI=1S/C18H19N3O3/c19-16-15(18(23)24)10-14(11-20-16)12-4-6-13(7-5-12)17(22)21-8-2-1-3-9-21/h4-7,10-11H,1-3,8-9H2,(H2,19,20)(H,23,24)
• InChI Key: VYPLKAXKAQGANL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC=C(C=C2)C3=CC(=C(N=C3)N)C(=O)O
• Molecular Formula: C18H19N3O3
• DSSTOX Substance ID: DTXSID90688452
• Molecular Weight: 325.4 g/mol
• CAS No.: 1262009-99-3

Description

MFCD18318676 is a chemical compound with unique properties that have garnered significant interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD18318676 involves several steps, each requiring specific conditions to ensure the desired product is obtained. The synthetic routes typically include:

Initial Reactant Preparation: The starting materials are carefully selected and purified to ensure high yield and purity of the final product.

Reaction Conditions: The reactions are carried out under controlled temperatures and pressures, often requiring catalysts to facilitate the process.

Purification: The final product is purified using techniques such as crystallization, distillation, or chromatography to remove any impurities.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using large reactors and automated systems to ensure consistency and efficiency. The process involves:

Bulk Reactant Handling: Large quantities of reactants are handled using automated systems to minimize human error and contamination.

Continuous Monitoring: The reaction conditions are continuously monitored and adjusted to maintain optimal conditions.

High-Throughput Purification: Advanced purification techniques are employed to ensure the final product meets industry standards.

Chemical Reactions Analysis

Types of Reactions

MFCD18318676 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Substitution reactions involve the replacement of one functional group with another, typically using reagents like halogens or alkylating agents.

Common Reagents and Conditions

The common reagents and conditions used in these reactions include:

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Palladium on carbon, platinum, or other transition metals.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxygenated derivatives, while reduction could produce more saturated compounds.

Scientific Research Applications

MFCD18318676 has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and as a catalyst in organic synthesis.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: this compound is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which MFCD18318676 exerts its effects involves interactions with specific molecular targets and pathways. These include:

Molecular Targets: The compound interacts with enzymes, receptors, or other proteins to modulate their activity.

Pathways Involved: The pathways affected by this compound include signal transduction, metabolic pathways, and gene expression regulation.